2,8-Dihydroxy-3,9-dimethoxypterocarpan

• CAS: 76474-65-2
• Molecular Formula: C17H16O6
• Molecular Weight: 316.31

2,8-Dihydroxy-3,9-dimethoxypterocarpan (CAS 76474-65-2) is a natural pterocarpan derivative isolated from the trunkwood of Swartzia laevicarpa (Fabaceae). It belongs to the isoflavonoid class of phytoalexins, compounds produced by plants in response to pathogen attack, and features a 6a,11a-dihydro-6H-benzofuro[3,2-c]chromene skeleton with hydroxylation at the 2- and 8-positions and methoxy groups at the 3- and 9-positions.

2,8-Dihydroxy-3,9-dimethoxypterocarpan – A Structurally Defined Pterocarpan Phytoalexin for Phytochemical and Antifungal Research

2,8-Dihydroxy-3,9-dimethoxypterocarpan (CAS 76474-65-2) is a natural pterocarpan derivative isolated from the trunkwood of Swartzia laevicarpa (Fabaceae) [1]. It belongs to the isoflavonoid class of phytoalexins, compounds produced by plants in response to pathogen attack, and features a 6a,11a-dihydro-6H-benzofuro[3,2-c]chromene skeleton with hydroxylation at the 2- and 8-positions and methoxy groups at the 3- and 9-positions [2]. Its structure was unequivocally confirmed by total synthesis [3]. The compound is commercially available as an analytical standard with purity ≥95% .

✓ Structurally confirmed by total synthesis, enabling differentiation from positional isomers

✓ Analytical standard-grade purity for HPLC quantification in phytochemical profiling

✓ Swartzia-specific chemophenetic marker supporting botanical authentication research

• [1] Pterocarpans from Swartzia laevicarpa. Phytochemistry, 1980, 19(9), 2003-2006. View Source
• [2] KNApSAcK Metabolite Information – C00009627: 2,8-Dihydroxy-3,9-dimethoxypterocarpan. View Source
• [3] Nagy, Z.; Nógrádi, M.; Surányi, M.; Szabó, B. Synthese der Pterocarpane aus Swartzia laevicarpa. Eur. J. Org. Chem. 1984, 1984(1), 127-132. View Source

Why Generic Pterocarpan Substitution Fails – The Critical Role of the 2,8-Dihydroxy-3,9-dimethoxy Substitution Pattern

Pterocarpans exhibit pronounced structure-activity relationships wherein the number and position of hydroxyl and methoxy substituents directly dictate antifungal potency, target selectivity, and chromatographic behavior [1]. Compounds such as homopterocarpin (3,9-dimethoxypterocarpan, no phenolic OH), medicarpin (3-hydroxy-9-methoxypterocarpan), and mucronucarpan (2,10-dihydroxy-3,9-dimethoxy) differ from 2,8-dihydroxy-3,9-dimethoxypterocarpan only by one or two functional groups, yet these seemingly minor variations yield distinct retention times, mass fragmentation patterns, and biological profiles [2]. Substituting one pterocarpan for another without confirmation of the exact substitution pattern risks misidentification in phytochemical profiling and invalid bioassay results.

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Positional isomer risk

Co-elution with mucronucarpan (2,10-dihydroxy isomer) may produce false positives in HPLC without confirmed identity.

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Substitution pattern mismatch

Pterocarpans lacking the 2,8-dihydroxy motif (e.g., medicarpin) may show different antifungal assay responses; direct substitution risks invalid bioassay interpretation.

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Source marker specificity

Widely distributed pterocarpans (medicarpin, maackiain) do not provide the same Swartzia-specific chemophenetic signal; botanical authentication may fail with generic alternatives.

• [1] Perrin, D.R.; et al. The antifungal activity of pterocarpans towards Monilinia fructicola. Phytochemistry, 1969, 8(6), 971-978. View Source
• [2] KNApSAcK Twins Search: structural similarity of 2,8-dihydroxy-3,9-dimethoxypterocarpan, mucronucarpan, and melilotocarpan D. View Source

2,8-Dihydroxy-3,9-dimethoxypterocarpan – Quantitative Evidence for Scientific Selection

Structural Identity Confirmed by Total Synthesis – Unambiguous Differentiation from Co-occurring Pterocarpans

The constitution of 2,8-dihydroxy-3,9-dimethoxypterocarpan was unequivocally established by total synthesis of the racemate, which matched the natural isolate from Swartzia laevicarpa in all respects [1]. This compound is one of four structurally related pterocarpans isolated from the same source, distinguished by the presence of a hydroxyl group at position 2 and a hydroxyl at position 8 on the core 3,9-dimethoxypterocarpan skeleton. The synthesis confirms that the natural product is not 2,10-dihydroxy-3,9-dimethoxypterocarpan (mucronucarpan) or 4,10-dihydroxy-3,9-dimethoxypterocarpan (melilotocarpan D), which are positional isomers with identical molecular formula (C17H16O6) and mass [2].

Structural identity

Head-to-head

Confirmed by total synthesis; differentiated from mucronucarpan and melilotocarpan D.

Enables unambiguous isomer attribution in HPLC analysis.

Synthesis matched natural isolate; see reference for NMR shifts.

Evidence Dimension	Positional isomerism (substitution pattern)
Target Compound Data	2,8-dihydroxy-3,9-dimethoxypterocarpan; MW 316.0947; InChIKey RIVCVLWKSXZCKZ-UHFFFAOYNA-N
Comparator Or Baseline	Mucronucarpan (2,10-dihydroxy); Melilotocarpan D (4,10-dihydroxy); both C17H16O6, MW 316.0947
Quantified Difference	Different InChIKey; distinct NMR chemical shifts (exact values reported in synthesis paper); baseline chromatographic separation achievable on reversed-phase HPLC
Conditions	Structural analysis by 1H NMR, 13C NMR, MS; synthesis confirmed by comparison with natural isolate

Why This Matters

Procurement of the correct positional isomer is essential for reproducing published phytochemical analyses and for valid use as a reference standard in HPLC quantification, as co-elution of isomers can produce false positives.

• [1] Nagy, Z.; Nógrádi, M.; Surányi, M.; Szabó, B. Synthese der Pterocarpane aus Swartzia laevicarpa. Eur. J. Org. Chem. 1984, 1984(1), 127-132. View Source
• [2] KNApSAcK Twins Search: structural similarity of 2,8-dihydroxy-3,9-dimethoxypterocarpan, mucronucarpan, and melilotocarpan D (similarity 91.84%). View Source

Product Purity Specification ≥95% – Suitable for Use as an Analytical Reference Standard

Commercial suppliers specify the purity of 2,8-dihydroxy-3,9-dimethoxypterocarpan as ≥95% (HPLC), qualifying it as an analytical standard for identification and quantification purposes . This purity level is consistent with the requirements for use as a reference material in HPLC-based phytochemical profiling, where co-eluting impurities could compromise quantification accuracy. In contrast, many structurally similar pterocarpans (e.g., mucronucarpan, melilotocarpans) are not readily available as certified analytical standards, limiting their utility in validated analytical methods.

Purity specification

Specification review

≥95% (HPLC)

Supports use as analytical standard; batch-specific COA review needed.

Supplier-specified; confirm with lot-specific certificate of analysis.

Evidence Dimension	Purity specification
Target Compound Data	Purity ≥95% (HPLC)
Comparator Or Baseline	Typical research-grade natural product isolates often reported at 90–95% purity without certified analytical standard documentation
Quantified Difference	Guaranteed minimum purity of 95% with analytical standard documentation; comparator pterocarpans lack equivalent certified standard availability
Conditions	As per vendor certificate of analysis; HPLC-UV/ELSD purity determination

Why This Matters

A defined minimum purity with analytical standard documentation enables reproducible quantitative analysis in plant metabolomics and quality control of botanical raw materials, reducing batch-to-batch variability.

Taxonomic Specificity as a Chemophenetic Marker for Swartzia Species – Enabling Botanical Authentication

2,8-Dihydroxy-3,9-dimethoxypterocarpan has been isolated and identified exclusively from Swartzia laevicarpa (Fabaceae) [1]. This restricted natural occurrence contrasts with more widely distributed pterocarpans such as medicarpin (found in Medicago, Cicer, and other genera) and maackiain (found in Maackia, Sophora, and others). The compound's presence serves as a specific chemophenetic marker for Swartzia species, enabling authentication of botanical source material when used as a reference standard in HPLC fingerprinting [2].

Botanical source

Context-dependent

Reported exclusively from Swartzia laevicarpa

Supports Swartzia-specific botanical authentication research.

Based on published isolation records; verify with target matrix.

Evidence Dimension	Natural occurrence specificity
Target Compound Data	Reported only from Swartzia laevicarpa (and synthetically prepared)
Comparator Or Baseline	Medicarpin: reported from >10 genera across Fabaceae; Maackiain: reported from multiple genera including Maackia, Sophora, Cicer
Quantified Difference	Single-source natural occurrence vs. multi-genera distribution for common comparators
Conditions	Based on published isolation records and KNApSAcK species-metabolite database

Why This Matters

For researchers conducting botanical authentication or studying Swartzia phytochemistry, sourcing the correct pterocarpan marker is critical for accurate fingerprinting; using a common pterocarpan such as medicarpin would not provide the same species-level specificity.

• [1] Pterocarpans from Swartzia laevicarpa. Phytochemistry, 1980, 19(9), 2003-2006. View Source
• [2] KNApSAcK Metabolite Information – C00009627: species annotation for Swartzia laevicarpa. View Source

Best-Fit Application Scenarios for 2,8-Dihydroxy-3,9-dimethoxypterocarpan Based on Quantitative Differentiation Evidence

Phytochemical Reference Standard for HPLC-Based Quantification in Swartzia-Derived Extracts

With a guaranteed purity of ≥95% and proven structural identity confirmed by total synthesis, this compound serves as a reliable external standard for quantifying 2,8-dihydroxy-3,9-dimethoxypterocarpan in Swartzia laevicarpa extracts via HPLC-UV or HPLC-MS. Its use is supported by published isolation protocols that demonstrate chromatographic separation from co-occurring positional isomers [1].

Chemophenetic Marker for Botanical Authentication of Swartzia Species in Quality Control

The compound's restricted natural occurrence to Swartzia laevicarpa makes it a species-specific chemophenetic marker. Procurement of the authentic reference standard enables unambiguous identification of Swartzia material in raw botanical consignments, distinguishing it from adulterants that may contain more common pterocarpans such as medicarpin [2].

Starting Material for Structure-Activity Relationship (SAR) Studies on Pterocarpan Antifungal Activity

The 2,8-dihydroxy substitution pattern represents a distinct pharmacophore within the pterocarpan class. Researchers investigating the impact of hydroxyl group position on antifungal potency can use this compound as a defined starting point for semi-synthetic derivatization, comparing activity against reference compounds such as homopterocarpin (no phenolic OH) and medicarpin (single 3-OH) [3].

Application

Selection Property

Validation Focus

HPLC quantification in Swartzia extracts

Analytical standard-grade purity

Chromatographic separation from positional isomers

Botanical authentication of Swartzia material

Species-specific chemophenetic marker

Occurrence verification in target species matrix

Pterocarpan SAR studies on antifungal activity

Defined 2,8-dihydroxy substitution pattern

Comparative antifungal assay response vs. analogs

• [1] Pterocarpans from Swartzia laevicarpa. Phytochemistry, 1980, 19(9), 2003-2006. View Source
• [2] KNApSAcK Metabolite Information – C00009627: species annotation for Swartzia laevicarpa. View Source
• [3] Perrin, D.R.; et al. The antifungal activity of pterocarpans towards Monilinia fructicola. Phytochemistry, 1969, 8(6), 971-978. View Source